Cas no 2567502-37-6 (7-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)thieno2,3-bpyrazine-6-carboxylic acid)

• Product Name: 7-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)thieno2,3-bpyrazine-6-carboxylic acid
• CAS No: 2567502-37-6
• MF: C₂₃H₁₇N₃O₄S
• MW: 431.463783979416
• CID: 5657016
• PubChem ID: 165891662
• Update Time: 2025-05-20

7-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)thieno2,3-bpyrazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2567502-37-6
• EN300-27707890
• 7-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)thieno[2,3-b]pyrazine-6-carboxylic acid
• 7-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)thieno2,3-bpyrazine-6-carboxylic acid

• Inchi： 1S/C23H17N3O4S/c1-26(19-18-21(25-11-10-24-18)31-20(19)22(27)28)23(29)30-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-11,17H,12H2,1H3,(H,27,28)
• InChI Key： FIMBVNIHEIMKGI-UHFFFAOYSA-N
• SMILES： S1C2C(C(=C1C(=O)O)N(C)C(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)=NC=CN=2

Computed Properties

• Exact Mass: 431.09397721g/mol
• Monoisotopic Mass: 431.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 121Ų

Additional information on 7-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)thieno2,3-bpyrazine-6-carboxylic acid

7-{[(9H-Fluoren-9-yl)methoxycarbonyl](methyl)amino}thieno[2,3-b]pyrazine-6-carboxylic acid: A Comprehensive Overview

7-{[(9H-fluoren-9-yl)methoxycarbonyl](methyl)amino}thieno[2,3-b]pyrazine-6-carboxylic acid (CAS No. 2567502-37-6) is a highly specialized organic compound with significant potential in the fields of medicinal chemistry and materials science. This compound, often abbreviated as Fmoc-Me-ThPy-COOH, belongs to the class of fluorenylmethoxycarbonyl (Fmoc) derivatives, which are widely used as protecting groups in peptide synthesis and other organic synthesis applications. The structure of this compound is characterized by a thienopyrazine ring system, which is a fused bicyclic structure consisting of a thiophene and pyrazine moiety. This unique structure imparts interesting electronic and optical properties to the molecule, making it a subject of intense research interest.

The Fmoc group in this compound plays a critical role in its functionality. The Fmoc group is a well-known protecting group for amino acids and peptides due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to a methylamino substituent on the thienopyrazine ring. This substitution pattern suggests that the compound may have applications in peptide synthesis as an activated ester or as a building block for more complex molecules.

Recent studies have highlighted the potential of thienopyrazine derivatives in various areas of drug discovery. For instance, researchers have explored the anti-inflammatory and anticancer properties of thienopyrazine-containing compounds. The presence of the Fmoc group in this compound may enhance its bioavailability or stability during drug delivery, making it a promising candidate for further pharmacological studies.

The synthesis of 7-{[(9H-fluoren-9-yl)methoxycarbonyl](methyl)amino}thieno[2,3-b]pyrazine-6-carboxylic acid involves a multi-step process that typically begins with the preparation of the thienopyrazine ring system. This is followed by functionalization with the Fmoc group and subsequent carboxylation to form the final product. The synthesis requires precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, this compound has shown potential in peptide synthesis as an activated ester for coupling reactions. The Fmoc group's stability under basic conditions makes it ideal for protecting amino groups during peptide assembly. Additionally, the thienopyrazine ring system may contribute to the molecule's ability to act as a scaffold for other functional groups or as a ligand in metalloenzyme inhibition studies.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties and reactivity of Fmoc-Me-ThPy-COOH with greater accuracy. These studies have provided insights into the molecule's ability to act as an electron acceptor or donor in various chemical reactions, further expanding its potential applications in organic electronics and optoelectronics.

In conclusion, 7-{[(9H-fluoren-9-yl)methoxycarbonyl](methyl)amino}thieno[2,3-b]pyrazine-6-carboxylic acid (CAS No. 2567502-37